![molecular formula C16H14ClN3O2 B2455785 ethyl 2-[2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazol-1-yl]acetate CAS No. 400081-25-6](/img/structure/B2455785.png)
ethyl 2-[2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazol-1-yl]acetate
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Overview
Description
Ethyl 2-[2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazol-1-yl]acetate is a complex organic compound . It is used as a pharmaceutical intermediate . This compound is part of the Thermo Scientific Chemicals brand product portfolio .
Molecular Structure Analysis
The molecular structure of this compound is complex, with a benzimidazole ring attached to a pyridine ring via a two-carbon chain . The pyridine ring carries a chlorine atom . The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy, but such data is not available in the current literature.Scientific Research Applications
- Researchers have explored the antitubercular potential of indole derivatives, including those containing the benzimidazole and benzodiazole moieties found in this compound . These derivatives have been investigated for their efficacy against Mycobacterium tuberculosis (MTB) and Mycobacterium bovis (BCG) in vitro.
- The synthesized quinoline derivatives, which share structural similarities with our compound, have been assessed for their anti-inflammatory activity . Investigating the anti-inflammatory effects of ethyl 2-[2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazol-1-yl]acetate could provide valuable insights.
- Quinoline derivatives, such as those containing the benzimidazole and benzodiazole scaffolds, have been evaluated for antibacterial and antifungal properties . Our compound may exhibit similar effects, warranting further investigation.
- Indoles, both natural and synthetic, play a crucial role in cell biology . Understanding how ethyl 2-[2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazol-1-yl]acetate interacts with cellular processes could lead to novel therapeutic strategies.
- Indole derivatives have gained attention as potential anticancer agents . Investigating the impact of our compound on cancer cells could reveal promising leads for drug development.
- Given the significance of indole derivatives, researchers continually explore innovative synthetic routes . Investigating novel methods for constructing this compound could contribute to the chemical community.
Antitubercular Activity
Anti-Inflammatory Properties
Antibacterial and Antifungal Activities
Cell Biology Research
Cancer Treatment
Novel Synthesis Methods
Mechanism of Action
Target of Action
Similar compounds with a thiazole ring have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Biochemical Pathways
Based on the diverse biological activities of similar compounds, it can be inferred that multiple pathways might be affected, leading to downstream effects such as inflammation reduction, pain relief, and antimicrobial action .
Result of Action
Given the diverse biological activities of similar compounds, the effects could range from pain relief and inflammation reduction to antimicrobial action .
properties
IUPAC Name |
ethyl 2-[2-(2-chloropyridin-3-yl)benzimidazol-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O2/c1-2-22-14(21)10-20-13-8-4-3-7-12(13)19-16(20)11-6-5-9-18-15(11)17/h3-9H,2,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGNNFPCGFZJHSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=CC=CC=C2N=C1C3=C(N=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-[2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazol-1-yl]acetate |
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